Cas no 2138070-87-6 (4-3-(azetidin-3-yloxy)propyl-1H-pyrazole)

• Product Name: 4-3-(azetidin-3-yloxy)propyl-1H-pyrazole
• CAS No: 2138070-87-6
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6322488
• PubChem ID: 165492805
• Update Time: 2025-10-19

4-3-(azetidin-3-yloxy)propyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-3-(azetidin-3-yloxy)propyl-1H-pyrazole
• 4-[3-(azetidin-3-yloxy)propyl]-1H-pyrazole
• EN300-1146577
• 2138070-87-6

• Inchi： 1S/C9H15N3O/c1(2-8-4-11-12-5-8)3-13-9-6-10-7-9/h4-5,9-10H,1-3,6-7H2,(H,11,12)
• InChI Key： CJIWGLMDGLGEGY-UHFFFAOYSA-N
• SMILES： O(CCCC1C=NNC=1)C1CNC1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 49.9Ų

Additional information on 4-3-(azetidin-3-yloxy)propyl-1H-pyrazole

Introduction to 4-3-(azetidin-3-yloxy)propyl-1H-pyrazole (CAS No. 2138070-87-6)

4-3-(azetidin-3-yloxy)propyl-1H-pyrazole, with the CAS number 2138070-87-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structural features of 4-3-(azetidin-3-yloxy)propyl-1H-pyrazole make it a promising candidate for further research and development.

The chemical structure of 4-3-(azetidin-3-yloxy)propyl-1H-pyrazole consists of a pyrazole ring attached to a propyl chain, which is further substituted with an azetidine moiety. The azetidine ring, a four-membered heterocyclic compound, introduces additional complexity and potential for interaction with biological targets. This structural arrangement provides a foundation for exploring its pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the potential of 4-3-(azetidin-3-yloxy)propyl-1H-pyrazole in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 4-3-(azetidin-3-yloxy)propyl-1H-pyrazole could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-3-(azetidin-3-yloxy)propyl-1H-pyrazole has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

The pharmacokinetic profile of 4-3-(azetidin-3-yloxy)propyl-1H-pyrazole has been another area of focus in recent research. Preliminary studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further preclinical and clinical evaluation. Its oral bioavailability and stability in physiological conditions are particularly noteworthy, as these factors are crucial for the development of effective therapeutic agents.

To further understand the potential therapeutic applications of 4-3-(azetidin-3-yloxy)propyl-1H-pyrazole, several in vivo studies have been conducted. Animal models have been used to assess the efficacy and safety of this compound in various disease models. Results from these studies have been promising, with significant improvements observed in disease symptoms and biomarkers without notable adverse effects.

The safety profile of 4-3-(azetidin-3-yloxy)propyl-1H-pyrazole is an important consideration for its development as a therapeutic agent. Toxicology studies have shown that this compound has a wide therapeutic window and low toxicity at effective doses. These findings support its potential for further clinical trials and eventual use in patient care.

In conclusion, 4-3-(azetidin-3-yloxy)propyl-1H-pyrazole (CAS No. 2138070-87-6) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential as an anti-inflammatory and anticancer agent makes it an exciting candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic applications, paving the way for new treatments in various medical conditions.